N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 578753-21-6
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H20N4O4S/c1-4-7-23-18(16-6-5-8-27-16)21-22-19(23)28-12-17(24)20-13-9-14(25-2)11-15(10-13)26-3/h4-6,8-11H,1,7,12H2,2-3H3,(H,20,24)
• InChI Key: JJVJRLHYSISTAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CO3)OC

Description

N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a triazole-based acetamide derivative characterized by:

• A 3,5-dimethoxyphenyl group attached to the acetamide nitrogen.
• A prop-2-en-1-yl (allyl) substituent at the 4-position of the 1,2,4-triazole ring.
• A furan-2-yl group at the 5-position of the triazole.
• A sulfanyl linker connecting the triazole and acetamide moieties.

Biological Activity

N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its structural characteristics, synthesis pathways, and various biological activities supported by case studies and research findings.

Structural Characteristics

The compound features a unique molecular structure characterized by:

• Molecular Formula : C19H20N4O4S
• Molecular Weight : Approximately 456.5 g/mol
• Functional Groups : The presence of a triazole ring, a furan moiety, and methoxy groups enhances its chemical reactivity and biological efficacy.

Synthesis Pathways

The synthesis of this compound typically involves several steps, including:

• Formation of the Triazole Ring : Utilizing appropriate reagents such as potassium permanganate.
• Incorporation of the Furan Moiety : Achieved through reactions involving furan derivatives.
• Final Coupling Reactions : To yield the target compound with desired purity levels.

Antiviral Properties

Research indicates that compounds containing triazole rings exhibit significant antiviral activities. For instance, derivatives of triazoles have been shown to inhibit various viral infections. A study highlighted that similar compounds could prevent the replication of herpes simplex virus (HSV) in Vero cells with notable efficacy at concentrations around 50 μM while maintaining low cytotoxicity .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In vitro studies demonstrated effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria. For example, modifications to the triazole structure have been linked to enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria .

The biological activity of N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide may involve:

• Enzyme Inhibition : The compound may interact with specific enzymes or receptors, modulating their activity through competitive or non-competitive inhibition.
• Signal Transduction Modulation : Potentially affecting pathways involved in cell signaling and metabolic regulation.

Study 1: Antiviral Efficacy

A recent investigation into the antiviral properties of triazole derivatives found that certain modifications significantly enhanced their effectiveness against HSV. The study reported a derivative exhibiting up to 91% inhibition of HSV replication at a concentration of 50 μM, demonstrating the potential for therapeutic applications in antiviral drug development .

Study 2: Antimicrobial Activity Assessment

Another study assessed the antimicrobial activity of similar compounds against various pathogens. The results indicated that specific structural modifications could lead to increased potency against resistant strains of bacteria, highlighting the importance of structure–activity relationships in drug design .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Notable Features	Biological Activity
Compound A	C21H20N4O4S2	Contains thiophene group	Antiviral, Antimicrobial
Compound B	C20H21N5O3S	Features pyridine group	Antiviral
N-(3,5-dimethoxyphenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	C19H20N4O4S	Triazole and furan moieties	Antiviral, Antimicrobial

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The following table highlights key structural differences between the target compound and its analogs:

Compound Name	Phenyl Substituent	Triazole-4 Position	Triazole-5 Position	Key Biological Activity	Reference
Target Compound	3,5-dimethoxy	Prop-2-en-1-yl (allyl)	Furan-2-yl	Potential anti-exudative/antiproliferative (inferred)	-
N-(3,5-dimethylphenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	3,5-dimethyl	Ethyl	Furan-2-yl	Anti-exudative (10 mg/kg dose)
N-(3,5-dichlorophenyl)-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide	3,5-dichloro	Methyl	Furan-2-yl	Not explicitly reported; structural analog
N-(3,5-dimethoxyphenyl)-2-{[4-(4-methylphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	3,5-dimethoxy	4-methylphenyl	4-pyridinyl	Not explicitly reported
2-[(5-{[4-(Acetylamino)phenoxy]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methyl-5-nitrophenyl)acetamide	2-methyl-5-nitro	Ethyl	Functionalized phenoxy group	Antiproliferative (synthesis-focused)

Key Observations:

• Phenyl Ring Modifications : The 3,5-dimethoxy substitution (target compound) may enhance solubility compared to 3,5-dimethyl or 3,5-dichloro analogs, which could influence bioavailability.
• Triazole-5 Position : The furan-2-yl group is conserved in multiple analogs, suggesting its role in bioactivity, such as π-π stacking or hydrogen bonding .

Anti-Exudative Activity

• The 3,5-dimethoxy group may enhance anti-inflammatory effects by modulating electron-donating properties, as seen in related acetamides .

Antiproliferative Activity

• Hydroxyacetamide derivatives with triazole rings (e.g., ) demonstrate antiproliferative effects, suggesting that the target compound’s allyl group could similarly interact with cellular targets like kinases or DNA.

Physicochemical Properties

Property	Target Compound	Analog (3,5-dimethylphenyl)	Analog (3,5-dichlorophenyl)
Molecular Weight	~443.5 g/mol	~427.5 g/mol	~451.3 g/mol
Solubility	Moderate (methoxy groups)	Low (hydrophobic methyl groups)	Low (chlorine substituents)
Melting Point	Not reported	Not reported	207–274°C (similar compounds)